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Introduction

QL-1200186 is a novel, highly selective, and potent allosteric inhibitor of Tyrosine Kinase 2
(TYK2). It targets the pseudokinase regulatory domain (JH2) of TYK2, playing a crucial role in
the signal transduction of various cytokines involved in inflammation and autoimmune
diseases.[1][2][3] This document provides detailed application notes and recommended
protocols for the use of QL-1200186 in a range of in vitro experiments to assist researchers in
investigating its biological activities.

Data Presentation: Recommended Concentrations

The optimal concentration of QL-1200186 will vary depending on the specific cell type, assay,
and experimental conditions. The following table summarizes recommended concentration
ranges based on published data. It is strongly advised to perform a dose-response curve to
determine the optimal concentration for your specific experimental setup.
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) Recommended
Experiment Cell Type / _
Concentration ICso0 Reference
Type System
Range
) ) Recombinant
Biochemical 0.01 nM - 100
TYK2 JH2 0.06 nM [1]
Assay ) nM
Domain
IFNa-induced
STAT1 CD3* T cells 1nM-10 uM 1.61 nM [4]
Phosphorylation
IFNa-induced
STATS Human PBMCs 1nM-10 uM 7.26 nM [4]
Phosphorylation
IL-12-induced
] NK-92 cells 10 nM - 10 pM 32.48 nM [4]
IFN-y Expression
IL-23-induced
STAT3 Th17 cells 0.1nM-1puM 1.026 nM [4]
Phosphorylation
Kinase ) >50% inhibition
. 207 Kinases 1uM [1]
Selectivity Panel not observed
Off-Target Safety 44 Safety No significant off-
10 uM [1]
Panel Targets target effects

Experimental Protocols
Protocol for Inhibition of Cytokine-Induced STAT
Phosphorylation in Human PBMCs

This protocol describes how to assess the inhibitory effect of QL-1200186 on the
phosphorylation of STAT proteins downstream of cytokine receptor activation in human
peripheral blood mononuclear cells (PBMCs).

Workflow for STAT Phosphorylation Assay
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Cell Preparation

Isolate PBMCs from
whole blood

'

Resuspend cells in
serum-free media

Compound Treatment

Pre-incubate cells with
QL-1200186 (30 min)

Cytokine §timulation

Stimulate with cytokine
(e.g., IFNa) (15 min)

Cell Lysis & Analysis

Fix and permeabilize cells

l

Stain with fluorescently
labeled anti-pSTAT antibodies

'

Analyze by flow cytometry

Click to download full resolution via product page
Caption: Workflow for analyzing STAT phosphorylation.

Materials:
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e Human PBMCs

e RPMI-1640 medium

o Fetal Bovine Serum (FBS)

e QL-1200186

e Recombinant human IFNa, IL-12, or IL-23

» Fixation/Permeabilization Buffer

o Fluorescently labeled antibodies against pSTAT1, pSTAT3, or pSTAT5
e Flow cytometer

Procedure:

 |solate PBMCs from fresh human whole blood using Ficoll-Paque density gradient
centrifugation.

e Wash the cells and resuspend them in serum-free RPMI-1640 medium.
e Seed the cells in a 96-well plate at a density of 1 x 10° cells/well.
o Prepare serial dilutions of QL-1200186 in serum-free RPMI-1640.

e Add the desired concentrations of QL-1200186 to the cells and pre-incubate for 30 minutes
at 37°C.[4]

» Stimulate the cells with an appropriate concentration of cytokine (e.g., 100 ng/mL IFNa) for
15 minutes at 37°C.[4]

» Immediately fix and permeabilize the cells according to the manufacturer's protocol for the
chosen buffer set.

 Stain the cells with fluorescently labeled antibodies specific for the phosphorylated STAT
protein of interest.
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» Analyze the samples using a flow cytometer to quantify the levels of pSTAT.

» Calculate the ICso value by plotting the percentage of inhibition against the log concentration
of QL-1200186.

Protocol for Kinase Selectivity Assay

This protocol outlines a general method for assessing the selectivity of QL-1200186 against a
panel of kinases.

Workflow for Kinase Selectivity Assay
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Reaction Setup

Add QL-1200186 (1 pM)
to 384-well plate

'

Add kinase solution

Kinase Reaction

Incubate for 10 min at RT

'

Add substrate and ATP

'

Incubate for 60 min at RT

Signal Detection

Detect kinase activity
(e.g., ADP-Glo™ Assay)

Click to download full resolution via product page
Caption: Workflow for kinase selectivity profiling.
Materials:
e QL-1200186

o A panel of recombinant kinases
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» Kinase buffer (e.g., 50 mM HEPES, 10 mM MgClz, 0.01% Brij, 2 mM DTT)
o ATP

e Substrate peptide

o Kinase activity detection reagent (e.g., ADP-Glo™ Kinase Assay)

o 384-well plates

» Plate reader

Procedure:

Add QL-1200186 to the wells of a 384-well plate to a final concentration of 1 pM.[1]

» Prepare solutions of the different kinases in kinase buffer and add them to the wells
containing the compound.

e Incubate the plate for 10 minutes at room temperature.[1]
o Add the appropriate substrate and ATP to initiate the kinase reaction.
 Incubate the reaction for 60 minutes at room temperature.[1]

» Stop the reaction and measure the kinase activity using a suitable detection method, such as
the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.

o Calculate the percentage of inhibition for each kinase relative to a vehicle control.

Signaling Pathway

QL-1200186 functions by inhibiting the TYK2 pseudokinase domain, which in turn blocks the
signaling cascades initiated by cytokines such as IFNa, IL-12, and IL-23.[1][2][3] This ultimately
leads to the reduced phosphorylation and activation of downstream STAT proteins.

TYK2 Signaling Pathway Inhibition by QL-1200186
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Caption: Inhibition of TYK2-mediated signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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